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For Researchers, Scientists, and Drug Development Professionals

Abstract
Flavoxanthin, a naturally occurring xanthophyll, is a carotenoid pigment found in various

plants. This technical guide provides a comprehensive overview of the chemical structure,

physicochemical properties, and known biological activities of flavoxanthin. Detailed tables

summarize its quantitative data, and this document outlines experimental protocols for its

extraction, purification, and analysis. Furthermore, it delves into the molecular signaling

pathways modulated by flavoxanthin, particularly its recently discovered role in lung cancer,

offering insights for researchers in pharmacology and drug development.

Chemical Structure and Identification
Flavoxanthin is a tetraterpenoid with a C40 backbone, characterized by the presence of

hydroxyl groups and an epoxide ring, which classify it as a xanthophyll.

Chemical Structure:

IUPAC Name: (3R,5R,8R,3′R,6′R)-5,8-Epoxy-5,8-dihydro-β,ε-carotene-3,3′-diol

Chemical Formula: C₄₀H₅₆O₃[1][2]

Molecular Weight: 584.87 g/mol [2]
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CAS Number: 512-29-8[1]

Table 1: Chemical Identifiers of Flavoxanthin

Identifier Value

IUPAC Name
(3R,5R,8R,3′R,6′R)-5,8-Epoxy-5,8-dihydro-β,ε-

carotene-3,3′-diol

Chemical Formula C₄₀H₅₆O₃

Molecular Weight 584.87 g/mol

CAS Number 512-29-8

Physicochemical Properties
Flavoxanthin is a yellow, lipophilic compound. Its physicochemical properties are summarized

in the table below.

Table 2: Physicochemical Properties of Flavoxanthin

Property Value Reference

Melting Point 184 °C [2]

Solubility

Insoluble in water; Soluble in

fats and organic solvents like

acetone and ethanol.

Appearance Yellow solid [2]

Spectral Properties
The extended system of conjugated double bonds in flavoxanthin's structure is responsible for

its characteristic absorption of visible light.

UV-Visible Spectroscopy
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The UV-Vis spectrum of flavoxanthin exhibits characteristic absorption maxima in the visible

region, which can be used for its quantification.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Computed ¹³C NMR data provides characteristic chemical shifts for the carbon atoms in the

flavoxanthin molecule. While experimental data is preferred, computed values can aid in

structural elucidation.[3]

Table 3: Computed ¹³C NMR Chemical Shifts for Flavoxanthin
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Carbon Atom Chemical Shift (ppm)

C1 35.1

C2 40.2

C3 66.2

C4 42.6

C5 137.9

C6 125.7

C7 137.9

C8 136.2

C9 125.8

C10 130.9

C11 124.9

C12 137.4

C13 136.2

C14 132.4

C15 129.5

C1' 49.3

C2' 43.1

C3' 65.8

C4' 130.3

C5' 125.1

C6' 49.3

C16 28.9

C17 21.7
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C18 29.8

C19 12.8

C20 12.9

C16' 29.8

C17' 21.7

C18' 29.8

C19' 12.8

C20' 12.9

Note: Data is computed and may vary from experimental values.

Mass Spectrometry (MS)
Mass spectrometry is a critical tool for the identification and structural analysis of flavoxanthin.

While a detailed experimental fragmentation pattern for pure flavoxanthin is not readily

available in the cited literature, general fragmentation patterns for flavonoids and carotenoids

can provide insights. Fragmentation typically occurs at the polyene chain and at the functional

groups.

Biological Properties and Signaling Pathways
Flavoxanthin, like other carotenoids, is recognized for its antioxidant properties. Recent

research has unveiled a more specific and potent biological activity, particularly in the context

of cancer.

Anticancer Activity: Targeting AGR2 in Lung
Adenocarcinoma
A significant finding has identified flavoxanthin as a molecule that binds to the Anterior

Gradient 2 (AGR2) protein, which is overexpressed in lung adenocarcinoma.[4][5] This

interaction has profound effects on cancer cell metabolism and survival.
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Mechanism of Action: Flavoxanthin's binding to AGR2 leads to the inhibition of fatty acid

oxidation (FAO) in lung adenocarcinoma cells.[4][5][6] This metabolic disruption plays a

crucial role in promoting anoikis.

Anoikis Induction: Anoikis is a form of programmed cell death that occurs when anchorage-

dependent cells detach from the extracellular matrix. Cancer cells often develop resistance

to anoikis, which is a key step in metastasis. Flavoxanthin, by inhibiting FAO through AGR2,

restores the sensitivity of lung adenocarcinoma cells to anoikis, thereby hindering their

metastatic potential.[4][5][6]

The signaling pathway can be visualized as follows:
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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